Cas no 153026-79-0 (Thiophene, 2-(difluoromethyl)-5-methyl-)

• Product Name: Thiophene, 2-(difluoromethyl)-5-methyl-
• CAS No: 153026-79-0
• MF: C₆H₆F₂S
• MW: 148.173647403717
• MDL: MFCD28658247
• CID: 5161183
• PubChem ID: 20079683
• Update Time: 2025-06-08

Thiophene, 2-(difluoromethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-(difluoromethyl)-5-methyl-

• MDL： MFCD28658247
• Inchi： 1S/C6H6F2S/c1-4-2-3-5(9-4)6(7)8/h2-3,6H,1H3
• InChI Key： TWBFLYICHMWUBW-UHFFFAOYSA-N
• SMILES： C1(C(F)F)SC(C)=CC=1

Computed Properties

• Exact Mass: 148.01582769g/mol
• Monoisotopic Mass: 148.01582769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 95.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 28.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on Thiophene, 2-(difluoromethyl)-5-methyl-

Comprehensive Overview of Thiophene, 2-(difluoromethyl)-5-methyl- (CAS No. 153026-79-0)

Thiophene, 2-(difluoromethyl)-5-methyl- (CAS No. 153026-79-0) is a specialized organic compound belonging to the thiophene family, a class of heterocyclic compounds widely utilized in pharmaceuticals, agrochemicals, and material science. This compound features a difluoromethyl group at the 2-position and a methyl group at the 5-position of the thiophene ring, imparting unique chemical properties that make it valuable for synthetic applications. Its molecular formula is C₆H₆F₂S, and it is often sought after for its role in intermediate synthesis and functional material development.

In recent years, the demand for fluorinated thiophene derivatives like 2-(difluoromethyl)-5-methylthiophene has surged due to their applications in drug discovery and organic electronics. Researchers are particularly interested in how the introduction of fluorine atoms enhances the compound's bioavailability and metabolic stability, making it a key building block for pharmaceutical intermediates. Additionally, its electronic properties are exploited in the development of organic semiconductors and conductive polymers, aligning with the growing trend of sustainable and flexible electronics.

From an industrial perspective, Thiophene, 2-(difluoromethyl)-5-methyl- is synthesized through controlled fluorination reactions, often involving palladium-catalyzed cross-coupling or direct fluorination techniques. The compound's stability under various conditions makes it suitable for scalable production, addressing the needs of high-performance materials and fine chemical industries. Its compatibility with green chemistry principles, such as reduced waste and energy-efficient processes, further enhances its appeal in modern manufacturing.

Environmental and safety considerations are also critical when discussing 153026-79-0. While the compound is not classified as hazardous under standard regulations, proper handling protocols are recommended to ensure workplace safety. Recent advancements in analytical techniques, such as GC-MS and HPLC, have improved the purity assessment of this compound, meeting the stringent requirements of pharmaceutical-grade applications. These developments cater to the increasing consumer demand for transparency and quality in chemical products.

Market trends indicate a rising interest in custom synthesis of fluorinated heterocycles, with 2-(difluoromethyl)-5-methylthiophene being a frequently requested item. Companies specializing in contract research and bulk chemical supply are expanding their portfolios to include such niche compounds, driven by the expansion of the life sciences and electronics sectors. Furthermore, academic institutions are exploring its potential in catalysis and materials engineering, publishing studies that highlight its versatility.

In conclusion, Thiophene, 2-(difluoromethyl)-5-methyl- (CAS No. 153026-79-0) represents a convergence of innovation and practicality in modern chemistry. Its applications span from medicinal chemistry to advanced materials, reflecting the compound's adaptability to evolving technological demands. As research continues to uncover new uses, this thiophene derivative is poised to remain a focal point in both industrial and academic circles, offering solutions to challenges in sustainability and performance optimization.